Cas no 2648934-14-7 ((2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2648934-14-7
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6527165
• PubChem ID: 165512785
• Update Time: 2025-07-17

(2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1537441
• (2S,3R)-3-(benzyloxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• 2648934-14-7

• Inchi： 1S/C32H36N2O6/c1-3-11-23(18-29(35)34-30(31(36)37)21(2)39-19-22-12-5-4-6-13-22)33-32(38)40-20-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,21,23,28,30H,3,11,18-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,23?,30+/m1/s1
• InChI Key： KCMXCCZBYRBHIF-DWHMJYADSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Introduction to (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid (CAS No. 2648934-14-7)

Compound (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, identified by its CAS number 2648934-14-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and drug developers.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties and biological interactions. Specifically, the presence of a benzyloxy group at the 3-position and an (9H-fluoren-9-yl)methoxycarbonyl amino group at the 2-position plays a crucial role in modulating its pharmacological effects. These structural features are designed to enhance binding affinity and selectivity, which are essential for developing effective therapeutic agents.

In recent years, there has been growing attention on the development of chiral compounds in pharmaceutical research. The stereochemistry of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is particularly noteworthy, as the specific configuration at the 2S and 3R positions influences its biological activity. Studies have shown that such stereochemically defined compounds often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The (9H-fluoren-9-yl)methoxycarbonyl moiety is another key feature of this compound, contributing to its stability and bioavailability. This group is commonly used in peptide mimetics and protease inhibitors due to its ability to enhance metabolic stability while maintaining biological activity. The integration of this moiety into the molecular framework of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid suggests potential applications in the treatment of various diseases, particularly those involving enzymatic targets.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are meticulously tailored to optimize its pharmacological properties. The synthesis and characterization of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid exemplifies this approach, as it combines advanced synthetic techniques with a deep understanding of molecular interactions.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic strategies. For instance, studies have indicated that it may interact with specific enzymes or receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis or autoimmune disorders. Additionally, its ability to modulate protein-protein interactions could open up new avenues for treating neurological diseases like Alzheimer's or Parkinson's.

The benzyloxy group in the molecular structure also contributes to the overall solubility and bioavailability of the compound. This is particularly important for oral administration, where poor solubility can significantly limit therapeutic efficacy. By incorporating this group, researchers have been able to enhance the pharmacokinetic properties of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, making it more suitable for clinical use.

In conclusion, (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.